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Compound of Interest

Compound Name: 4-Hydroxynicotinic acid

Cat. No.: B1198600

For Immediate Release

This technical guide provides a comprehensive overview of 4-Hydroxynicotinic acid, a
molecule of interest for researchers and professionals in the fields of chemistry and drug
development. This document outlines its fundamental molecular properties, detailed
experimental protocols for its synthesis and analysis, and a visual representation of the
synthetic workflow.

Core Molecular Data

A summary of the key quantitative data for 4-Hydroxynicotinic acid is presented below,
offering a clear comparison of its essential properties.

Property Value Source
Molecular Formula C6H5NO3 [1112][3]
Molecular Weight 139.11 g/mol [1][2]13]
CAS Number 609-70-1 [2][3]
Melting Point 257 °C [4]

Experimental Protocols
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Synthesis of 4-Hydroxynicotinic Acid

A common method for the synthesis of 4-Hydroxynicotinic acid (4-HNA) is through the
hydrolysis of 4-chloronicotinic acid.[5] The following protocol is a representative example:

Materials:

* 4-chloronicotinic acid

e Methanol (MeOH)

Procedure:

 Dissolve 4-chloronicotinic acid in methanol.

e Heat the solution to induce hydrolysis. The specific temperature and reaction time may need
to be optimized depending on the scale and equipment.

» After the reaction is complete, cool the solution to allow for the precipitation of 4-
Hydroxynicotinic acid.

» Purify the crude product by recrystallization from methanol to obtain 4-HNA of high purity.[5]

e The chemical purity of the final compound should be verified by solution NMR to ensure no
impurities are detected.[5]

Analytical Methodologies

The characterization of 4-Hydroxynicotinic acid and its various crystalline forms (polymorphs)
is crucial for understanding its physical and chemical properties. The following techniques are
commonly employed:

« Differential Scanning Calorimetry (DSC): This thermoanalytical technique is used to study
the thermal behavior of 4-HNA polymorphs and hydrates. It can identify phase transitions,
such as melting and transformations between different crystalline forms upon heating.[5]

» Hot-Stage Microscopy (HSM): HSM allows for the visual observation of thermal transitions in
real-time. It is particularly useful for observing solid-to-solid phase transitions between

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1198600?utm_src=pdf-body
https://www.benchchem.com/product/b1198600?utm_src=pdf-body
https://www.researchgate.net/publication/301240129_Tautomeric_Polymorphism_of_4-Hydroxynicotinic_Acid
https://www.benchchem.com/product/b1198600?utm_src=pdf-body
https://www.benchchem.com/product/b1198600?utm_src=pdf-body
https://www.researchgate.net/publication/301240129_Tautomeric_Polymorphism_of_4-Hydroxynicotinic_Acid
https://www.researchgate.net/publication/301240129_Tautomeric_Polymorphism_of_4-Hydroxynicotinic_Acid
https://www.benchchem.com/product/b1198600?utm_src=pdf-body
https://www.researchgate.net/publication/301240129_Tautomeric_Polymorphism_of_4-Hydroxynicotinic_Acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

different polymorphs of 4-HNA.[5]

o Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a
function of temperature. This method is used to determine the dehydration temperatures of
4-HNA hydrates and to study their thermal stability.[5]

o Gravimetric Method for Solubility Determination: The solubility of 4-HNA in various solvents,
such as water and ethanol, can be determined over a range of temperatures using the
gravimetric method. This involves preparing a saturated solution at a specific temperature,
evaporating the solvent from a known volume of the solution, and weighing the remaining
solid.[6]

Synthetic Workflow

The following diagram illustrates the key steps in the synthesis of 4-Hydroxynicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. mdpi.com [mdpi.com]
e 2. Organic Syntheses Procedure [orgsyn.org]

e 3. 001chemical.com [001lchemical.com]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.researchgate.net/publication/301240129_Tautomeric_Polymorphism_of_4-Hydroxynicotinic_Acid
https://www.researchgate.net/publication/301240129_Tautomeric_Polymorphism_of_4-Hydroxynicotinic_Acid
https://pubs.rsc.org/en/content/articlelanding/2022/nj/d2nj00627h
https://www.benchchem.com/product/b1198600?utm_src=pdf-body
https://www.benchchem.com/product/b1198600?utm_src=pdf-body-img
https://www.benchchem.com/product/b1198600?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1422-0067/23/17/9688
https://orgsyn.org/demo.aspx?prep=v102p0045
https://www.001chemical.com/chem/609-70-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

4. Organic Syntheses Procedure [orgsyn.org]

5. researchgate.net [researchgate.net]

6. Hydroxynicotinic acid crystallisation and solubility systematic studies - New Journal of
Chemistry (RSC Publishing) [pubs.rsc.org]

To cite this document: BenchChem. [Unveiling 4-Hydroxynicotinic Acid: A Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198600#4-hydroxynicotinic-acid-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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